N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-2-methylphenyl)ethanediamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]oxamide
• InChI: InChI=1S/C19H17ClN2O3S2/c1-11-12(20)4-2-5-13(11)22-19(25)18(24)21-10-14(23)15-7-8-17(27-15)16-6-3-9-26-16/h2-9,14,23H,10H2,1H3,(H,21,24)(H,22,25)
• InChI Key: UJNCFDYFDLCZIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC(C2=CC=C(S2)C3=CC=CS3)O
• Molecular Formula: C19H17ClN2O3S2
• Molecular Weight: 420.9 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-N'-(3-chloro-2-methylphenyl)ethanediamide is a useful research compound. Its molecular formula is C19H17ClN2O3S2 and its molecular weight is 420.93. The purity is usually 95%.
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Scientific Research Applications

Electropolymerization and Catalysis

The electropolymerization of thiophene derivatives, including those structurally related to the given compound, has been a subject of intense study. For instance, Krompiec et al. (2008) explored the electropolymerization of 3,5-dithienylpyridines and their complexes, as well as N-methylpyridinium cations. This research highlights the potential applications of these compounds in creating electrochromic polymers with notable stability and performance characteristics, especially when the pyridine nitrogen atom is altered through alkylation or complexation (Krompiec et al., 2008).

Synthesis and Structural Analysis

The compound's unique bithiophene core is central to various synthesis and structural analysis studies. For example, Barbarella et al. (1996) provided insights into the hydrogen-bonding-oriented solid-state conformation of a related compound, 3,3'-bis(2-hydroxyethyl)-2,2'-bithiophene. This study not only shed light on the molecule's conformational dynamics but also paved the way for the regioselective synthesis of more complex oligothiophenes (Barbarella et al., 1996).

Optical and Thermal Properties

The optical and thermal properties of bithiophene derivatives are of significant interest in material science. Borshchev et al. (2007) conducted a study on bithiophenesilane dendrimers, analyzing their synthesis, thermal stability, and optical properties. This research is crucial for the development of materials with enhanced fluorescence quantum yields, potentially applicable in advanced photonic and electronic devices (Borshchev et al., 2007).

Semiconductor Applications

The bithiophene core, akin to the structure , is pivotal in the synthesis of semiconductor materials. Kim et al. (2014) investigated the use of bithiophene-based copolymers in fabricating organic photovoltaic cells. These materials exhibited high open-circuit voltages and power conversion efficiencies, indicating their potential in enhancing solar cell performance (Kim et al., 2014).